Cas no 1443500-15-9 ((2S)-1-[(3-Bromoimidazo[1,2-b]pyridazin-6-yl)oxy]propan-2-amine)

(2S)-1-[(3-Bromoimidazo[1,2-b]pyridazin-6-yl)oxy]propan-2-amine is a chiral amine derivative featuring a brominated imidazopyridazine core, offering unique reactivity and selectivity in synthetic applications. The stereospecific (S)-configuration at the propan-2-amine moiety enhances its utility in asymmetric synthesis and pharmaceutical intermediates. The bromine substituent provides a versatile handle for further functionalization via cross-coupling or nucleophilic substitution reactions. Its imidazopyridazine scaffold contributes to potential biological activity, making it a candidate for medicinal chemistry research. The compound’s well-defined structure and functional groups ensure reproducibility in derivatization, supporting its use in targeted drug discovery and agrochemical development. High purity and stability under standard conditions further underscore its suitability for research and industrial applications.

(2S)-1-[(3-Bromoimidazo[1,2-b]pyridazin-6-yl)oxy]propan-2-amine structure

1443500-15-9 structure

Product Name:(2S)-1-[(3-Bromoimidazo[1,2-b]pyridazin-6-yl)oxy]propan-2-amine

CAS No:1443500-15-9

MF:C₉H₁₁BrN₄O

MW:271.113840341568

MDL:MFCD31639572

CID:5039339

Update Time:2025-06-03

(2S)-1-[(3-Bromoimidazo[1,2-b]pyridazin-6-yl)oxy]propan-2-amine Chemical and Physical Properties

Names and Identifiers

- (2S)-1-[(3-Bromoimidazo[1,2-b]pyridazin-6-yl)oxy]propan-2-amine
- MDL： MFCD31639572
- Inchi： 1S/C9H11BrN4O/c1-6(11)5-15-9-3-2-8-12-4-7(10)14(8)13-9/h2-4,6H,5,11H2,1H3/t6-/m0/s1
- InChI Key： ALPRWRDXDZWBGF-LURJTMIESA-N
- SMILES： C(OC1=NN2C(Br)=CN=C2C=C1)[C@@H](N)C

(2S)-1-[(3-Bromoimidazo[1,2-b]pyridazin-6-yl)oxy]propan-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	212140-2.500g	(2S)-1-[(3-Bromoimidazo[1,2-b]pyridazin-6-yl)oxy]propan-2-amine, 95%	1443500-15-9	95%	2.500g	$1898.00	2023-09-07

(2S)-1-[(3-Bromoimidazo[1,2-b]pyridazin-6-yl)oxy]propan-2-amine Related Literature

1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
3. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
4. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
5. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453

Related Categories

Additional information on (2S)-1-[(3-Bromoimidazo[1,2-b]pyridazin-6-yl)oxy]propan-2-amine

Research Briefing on (2S)-1-[(3-Bromoimidazo[1,2-b]pyridazin-6-yl)oxy]propan-2-amine (CAS: 1443500-15-9)

Recent studies have highlighted the growing interest in (2S)-1-[(3-Bromoimidazo[1,2-b]pyridazin-6-yl)oxy]propan-2-amine (CAS: 1443500-15-9) as a promising compound in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique imidazo[1,2-b]pyridazine scaffold, has shown potential in targeting specific biological pathways, making it a subject of extensive research for therapeutic applications. The following briefing provides an overview of the latest findings, methodologies, and implications associated with this compound.

The primary focus of recent research has been on elucidating the pharmacological properties and mechanisms of action of (2S)-1-[(3-Bromoimidazo[1,2-b]pyridazin-6-yl)oxy]propan-2-amine. Studies have demonstrated its efficacy as a modulator of key enzymatic processes, particularly in the context of kinase inhibition. For instance, in vitro assays have revealed its selective binding affinity towards certain protein kinases, suggesting its potential as a lead compound for the development of kinase inhibitors. These findings are particularly relevant for diseases such as cancer and inflammatory disorders, where kinase dysregulation plays a critical role.

In addition to its kinase inhibitory activity, (2S)-1-[(3-Bromoimidazo[1,2-b]pyridazin-6-yl)oxy]propan-2-amine has been investigated for its pharmacokinetic properties. Recent pharmacokinetic studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have highlighted the compound's favorable bioavailability and metabolic stability, which are essential attributes for further drug development. Furthermore, computational modeling and structure-activity relationship (SAR) analyses have been employed to optimize its chemical structure for enhanced potency and selectivity.

Another significant area of research involves the synthesis and structural modification of (2S)-1-[(3-Bromoimidazo[1,2-b]pyridazin-6-yl)oxy]propan-2-amine. Recent synthetic routes have focused on improving yield and scalability, while maintaining the compound's chiral purity. Advanced techniques such as asymmetric synthesis and catalytic methods have been employed to achieve these objectives. These developments are crucial for ensuring the compound's availability for preclinical and clinical studies.

In conclusion, (2S)-1-[(3-Bromoimidazo[1,2-b]pyridazin-6-yl)oxy]propan-2-amine (CAS: 1443500-15-9) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity and favorable pharmacokinetic properties, make it a valuable asset for the development of novel therapeutics. Future research should focus on advancing its preclinical evaluation and exploring its potential in combination therapies. This briefing underscores the importance of continued investment in the study of this compound to unlock its full therapeutic potential.